Cas no 62254-53-9 (Ethanol, 2-propoxy-, benzoate)

Ethanol, 2-propoxy-, benzoate structure
Ethanol, 2-propoxy-, benzoate structure
Product Name:Ethanol, 2-propoxy-, benzoate
CAS No:62254-53-9
MF:C12H16O3
MW:208.253643989563
CID:452338
PubChem ID:12256825
Update Time:2025-04-19

Ethanol, 2-propoxy-, benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-propoxy-, benzoate
    • benzoic acid,2-propoxyethanol
    • 2-propoxyethyl benzoate
    • starbld0016079
    • SCHEMBL1919741
    • 62254-53-9
    • Inchi: 1S/C12H16O3/c1-2-8-14-9-10-15-12(13)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
    • InChI Key: OALFAAFIQJBHRZ-UHFFFAOYSA-N
    • SMILES: O(CCOC(C1C=CC=CC=1)=O)CCC

Computed Properties

  • Exact Mass: 226.12054
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 66.76
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